Cas no 1876649-57-8 (3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid)

• Product Name: 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid
• CAS No: 1876649-57-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5913626
• PubChem ID: 130679004
• Update Time: 2025-06-10

3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1876649-57-8
• EN300-1780889
• 3-methyl-3-(1,3-thiazol-4-yl)butanoic acid
• 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid

• Inchi： 1S/C8H11NO2S/c1-8(2,3-7(10)11)6-4-12-5-9-6/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： CNUZHDQGDGJVNQ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid

Introduction to 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid (CAS No. 1876649-57-8)

3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid, identified by the CAS number 1876649-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural integrity of this molecule, featuring a thiazole ring fused with a butanoic acid moiety and a methyl substituent, positions it as a promising candidate for further investigation in drug discovery and molecular biology.

The thiazole core is a heterocyclic compound consisting of sulfur and nitrogen atoms in a five-membered ring, making it a versatile scaffold in medicinal chemistry. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In particular, derivatives of thiazole have shown efficacy in treating various conditions, including infections, inflammation, and metabolic disorders. The presence of the butanoic acid side chain in 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid introduces additional functionality that could influence its solubility, bioavailability, and metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. The structural features of 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid suggest potential interactions with biological targets relevant to neurological disorders. Studies have indicated that thiazole derivatives can modulate neurotransmitter release and receptor activity, making them attractive for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The specific arrangement of atoms in this compound may contribute to its ability to cross the blood-brain barrier, a critical factor in central nervous system drug development.

In addition to its pharmacological potential, 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid has been explored for its role in biochemical pathways. The butanoic acid moiety is commonly found in fatty acids and their derivatives, which are integral to energy metabolism and cellular signaling. By incorporating this group into the thiazole framework, researchers aim to exploit its metabolic stability while enhancing binding affinity to specific biological targets. This approach aligns with the growing trend in drug design towards rational molecular optimization.

The synthesis of 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex thiazole ring system efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring the purity required for subsequent biological evaluation.

Current research initiatives are focusing on evaluating the anti-inflammatory properties of thiazole derivatives, including 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid. Inflammatory responses are mediated by intricate signaling pathways involving various cytokines and enzymes. Compounds that can modulate these pathways without significant side effects are highly sought after. Preclinical studies have demonstrated that certain thiazole-based molecules can inhibit key pro-inflammatory enzymes such as COX-2 and LOX, suggesting their therapeutic potential.

The integration of genomics and proteomics into drug discovery has further enhanced the understanding of how compounds like 3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid interact with biological systems at a molecular level. High-throughput screening techniques allow for rapid assessment of thousands of compounds against specific targets, accelerating the identification of lead candidates. This data-driven approach is complemented by structure-based drug design methods, which leverage crystallographic data to refine molecular structures for optimal binding.

The safety profile of any new compound is paramount before it can progress to clinical trials. Toxicological studies on thiazole derivatives have generally shown favorable results when tested at relevant concentrations. However, comprehensive assessments are necessary to rule out any potential long-term adverse effects. Researchers are employing innovative methodologies such as organ-on-a-chip technologies to evaluate toxicity profiles more accurately and efficiently.

The versatility of thiazole scaffolds extends beyond pharmaceutical applications; they are also utilized in agrochemicals and material science due to their stability and reactivity under various conditions. The unique electronic properties of thiazole rings make them suitable for designing organic semiconductors and catalysts. As research continues to uncover new functionalities of this class of compounds, their utility is expected to expand into additional fields.

In conclusion,3-Methyl-3-(1,3-thiazol-4-yl)butanoic acid (CAS No. 1876649-57-8) represents a significant area of interest in modern chemical biology and drug development. Its structural features offer a balance between metabolic stability and biological activity, making it a valuable compound for further exploration. With ongoing advancements in synthetic chemistry and computational biology, thiazole derivatives like this one hold promise for addressing unmet medical needs across multiple therapeutic domains.